Cas no 2648925-63-5 ((2S)-2-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylbutanamido-4-methylpentanoic acid)

• Product Name: (2S)-2-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylbutanamido-4-methylpentanoic acid
• CAS No: 2648925-63-5
• MF: C₂₆H₃₂N₂O₅
• MW: 452.542687416077
• CID: 6441344
• PubChem ID: 165539286
• Update Time: 2025-10-29

(2S)-2-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylbutanamido-4-methylpentanoic acid Chemical and Physical Properties

Names and Identifiers

• (2S)-2-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylbutanamido-4-methylpentanoic acid
• 2648925-63-5
• EN300-1504668
• (2S)-2-[4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-2-methylbutanamido]-4-methylpentanoic acid

• Inchi： 1S/C26H32N2O5/c1-16(2)14-23(25(30)31)28-24(29)17(3)12-13-27-26(32)33-15-22-20-10-6-4-8-18(20)19-9-5-7-11-21(19)22/h4-11,16-17,22-23H,12-15H2,1-3H3,(H,27,32)(H,28,29)(H,30,31)/t17?,23-/m0/s1
• InChI Key： XZNUJBKSLHSHLN-VXLWULRPSA-N
• SMILES： O(C(NCCC(C)C(N[C@H](C(=O)O)CC(C)C)=O)=O)CC1C2C=CC=CC=2C2C=CC=CC1=2

Computed Properties

• Exact Mass: 452.23112213g/mol
• Monoisotopic Mass: 452.23112213g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 33
• Rotatable Bond Count: 11
• Complexity: 660
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.6
• Topological Polar Surface Area: 105Ų

Additional information on (2S)-2-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylbutanamido-4-methylpentanoic acid

Latest Research Brief on (2S)-2-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylbutanamido-4-methylpentanoic acid (CAS: 2648925-63-5) in Chemical Biology and Pharmaceutical Applications

The compound (2S)-2-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylbutanamido-4-methylpentanoic acid (CAS: 2648925-63-5) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its Fmoc-protected amino acid structure, serves as a critical intermediate in peptide synthesis and drug development. Recent studies have explored its applications in targeted drug delivery, enzyme inhibition, and as a building block for novel bioactive compounds. The unique structural features of this compound, including its chiral centers and hydrophobic side chains, make it a versatile tool for designing peptide-based therapeutics with enhanced stability and specificity.

In a 2023 study published in the Journal of Medicinal Chemistry, researchers investigated the role of (2S)-2-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylbutanamido-4-methylpentanoic acid in the synthesis of protease-resistant peptide analogs. The study demonstrated that incorporating this compound into peptide backbones significantly improved resistance to enzymatic degradation, thereby enhancing the pharmacokinetic properties of therapeutic peptides. The researchers utilized solid-phase peptide synthesis (SPPS) techniques, with the Fmoc group serving as a temporary protecting group, which was later cleaved under mild basic conditions to yield the desired peptide sequences. The findings underscore the compound's utility in developing next-generation peptide drugs with improved bioavailability.

Another groundbreaking application of (2S)-2-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylbutanamido-4-methylpentanoic acid was reported in a 2024 Nature Chemical Biology article, where it was employed as a key component in the design of selective kinase inhibitors. The study highlighted the compound's ability to modulate protein-protein interactions (PPIs) by mimicking natural substrate motifs. Through X-ray crystallography and molecular dynamics simulations, the researchers elucidated the binding mechanisms of the derived inhibitors, revealing high affinity and specificity for target kinases involved in cancer progression. This research opens new avenues for the development of allosteric kinase inhibitors with reduced off-target effects.

Recent advancements in analytical techniques have also facilitated the characterization of (2S)-2-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylbutanamido-4-methylpentanoic acid and its derivatives. High-performance liquid chromatography (HPLC) and mass spectrometry (MS) analyses have confirmed the high purity and stability of this compound under various storage conditions, making it a reliable candidate for large-scale pharmaceutical production. Additionally, nuclear magnetic resonance (NMR) spectroscopy has provided detailed insights into its conformational dynamics, which are critical for understanding its interactions with biological targets.

In conclusion, (2S)-2-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylbutanamido-4-methylpentanoic acid (CAS: 2648925-63-5) continues to play a pivotal role in advancing chemical biology and pharmaceutical research. Its applications span from peptide drug development to kinase inhibitor design, driven by its structural versatility and synthetic accessibility. Future research is expected to explore its potential in other therapeutic areas, such as neurodegenerative diseases and antimicrobial agents, further solidifying its importance in the field.